Cas no 136105-88-9 (13beta,29-Dihydroxymilbemycin D)

• Product Name: 13beta,29-Dihydroxymilbemycin D
• CAS No: 136105-88-9
• MF: C₃₃H₄₈O₉
• MW: 588.728831291199
• CID: 6766729
• Update Time: 2024-03-03

13beta,29-Dihydroxymilbemycin D Chemical and Physical Properties

Names and Identifiers

• 13beta,29-Dihydroxymilbemycin D

• Inchi： 1S/C33H48O9/c1-18(2)29-20(4)11-12-32(42-29)15-25-14-24(41-32)10-9-22(16-34)27(35)19(3)7-6-8-23-17-39-30-28(36)21(5)13-26(31(37)40-25)33(23,30)38/h6-9,13,18-20,24-30,34-36,38H,10-12,14-17H2,1-5H3
• InChI Key： HMIDLINCQLCBPY-UHFFFAOYSA-N
• SMILES： OC12C3C=C(C)C(C1OCC2=CC=CC(C)C(C(CO)=CCC1CC(OC3=O)CC2(CCC(C)C(C(C)C)O2)O1)O)O

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 42
• XLogP3: 1.09

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Macrolides and analogues Milbemycins